Cas no 19914-20-6 (Enniatin B1)

• Product Name: Enniatin B1
• CAS No: 19914-20-6
• MF: C₃₄H₅₉N₃O₉
• MW: 653.846970796585
• CID: 197332
• PubChem ID: 11262300
• Update Time: 2025-10-19

Enniatin B1 Chemical and Physical Properties

Names and Identifiers

• Cyclo[(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-isoleucyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-valyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-valyl]
• 3-(butan-2-yl)-4,10,16-trimethyl-6,9,12,15,18-penta(propan-2-yl)-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexone
• Enniatin B1
• 2-(N-Methyl-L-isoleucine)enniatin B
• 3-Butan-2-yl-4,10,16-trimethyl-6,9,12,15,18-penta(propan-2-yl)-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexone
• Q27280257
• Cyclo((2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-isoleucyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-valyl-(2R)-2-hydroxy-3-methylbutanoyl-N-methyl-L-valyl)
• I1MZD05X9S
• 19914-20-6
• (3S,6R,9S,12R,15S,18R)-3-[(2S)-butan-2-yl]-4,10,16-trimethyl-6,9,12,15,18-penta(propan-2-yl)-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexone
• DTXSID70891861
• NS00094906
• Enniatin B1 Solution in Acetonitrile, 100ug/mL
• AKOS040740781
• UNII-I1MZD05X9S
• CHEMBL446318
• J-012868
• 1ST001561
• BE162723
• 1ST001561-100A
• HY-N3807
• CS-0024255
• DA-52908
• DTXCID601031282
• (3S,6R,9S,12R,15S,18R)-3-((2S)-butan-2-yl)-4,10,16-trimethyl-6,9,12,15,18-penta(propan-2-yl)-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexone
• 3-(butan-2-yl)-4,10,16-trimethyl-6,9,12,15,18-pentakis(propan-2-yl)-1,7,13-trioxa-4,10,16-triazacyclooctadecane-2,5,8,11,14,17-hexone
• G13843
• 2,8,14-Triaza-2,8,14-trimethyl-15-(methylpropyl)-5,11,17-trioxa-3,6,9,12,18-pentakis(methylethyl)cyclooctadecane-1,4,7,10,13,16-hexaone

• Inchi： 1S/C34H59N3O9/c1-16-22(12)25-34(43)46-27(20(8)9)30(39)36(14)23(17(2)3)32(41)44-26(19(6)7)29(38)35(13)24(18(4)5)33(42)45-28(21(10)11)31(40)37(25)15/h17-28H,16H2,1-15H3/t22-,23-,24-,25-,26+,27+,28+/m0/s1
• InChI Key： UQCSETXJXJTMKO-UMURLBKASA-N
• SMILES： O1C([C@H]([C@@H](C)CC)N(C)C([C@@H](C(C)C)OC([C@H](C(C)C)N(C)C([C@@H](C(C)C)OC([C@H](C(C)C)N(C)C([C@H]1C(C)C)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 653.42537
• Monoisotopic Mass: 653.425131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 46
• Rotatable Bond Count: 7
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140
• XLogP3: 6.9

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 833.8±65.0 °C at 760 mmHg
• Flash Point: 458°C
• Refractive Index: 1.46
• Solubility: DMSO: soluble10mg/mL
• PSA: 139.83
• LogP: 3.35620
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

Enniatin B1 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：2811
• Hazard Category Code： 23/24/25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：I
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides

Additional information on Enniatin B1

Recent Advances in the Study of Enniatin B1 (CAS: 19914-20-6): A Comprehensive Research Brief

Enniatin B1 (CAS: 19914-20-6) is a cyclic hexadepsipeptide mycotoxin produced by various Fusarium species. It has garnered significant attention in recent years due to its diverse biological activities, including antimicrobial, antifungal, and cytotoxic properties. This research brief aims to synthesize the latest findings on Enniatin B1, focusing on its molecular mechanisms, potential therapeutic applications, and associated risks.

A recent study published in the Journal of Natural Products (2023) elucidated the ionophoric properties of Enniatin B1, demonstrating its ability to transport alkali metal ions across lipid bilayers. This mechanism underlies its cytotoxic effects and suggests potential applications in targeted cancer therapy. The study employed advanced molecular dynamics simulations and in vitro assays to validate these findings, providing a robust foundation for future drug development efforts.

In the context of food safety, research from Food Chemistry (2024) highlighted the widespread occurrence of Enniatin B1 in cereal-based products across Europe. The study developed a novel LC-MS/MS method for accurate quantification, revealing contamination levels that warrant regulatory attention. These findings emphasize the need for improved monitoring and control measures to mitigate potential health risks associated with chronic exposure.

From a pharmacological perspective, a groundbreaking study in Bioorganic & Medicinal Chemistry Letters (2023) reported the synthesis of Enniatin B1 derivatives with enhanced selectivity against drug-resistant bacterial strains. The modified compounds showed 3-5 fold increased potency against MRSA while exhibiting reduced cytotoxicity towards mammalian cells, marking a significant step toward developing novel antibiotics.

Ongoing clinical research is exploring Enniatin B1's potential as an immunomodulatory agent. Preliminary results presented at the 2024 International Conference on Chemical Biology indicated promising activity in autoimmune disease models, particularly in modulating Th17 cell responses. However, researchers caution that further toxicological studies are needed before considering clinical trials.

The environmental impact of Enniatin B1 has also emerged as a research priority. A multi-institutional study published in Environmental Science & Technology (2024) investigated its persistence and bioaccumulation in agricultural ecosystems. The findings revealed concerning half-life values in soil and demonstrated biomagnification in certain food chains, suggesting potential ecological risks that require further assessment.

In conclusion, while Enniatin B1 presents exciting opportunities for therapeutic development, particularly in oncology and infectious diseases, its dual nature as both a potential drug candidate and environmental contaminant necessitates a balanced research approach. Future studies should focus on structure-activity relationships to optimize pharmacological properties while minimizing ecological and toxicological risks.